N-(2-METHOXYPHENYL)-2-{[2-(PIPERIDIN-1-YL)-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-YL]SULFANYL}ACETAMIDE

• IUPAC Name: N-(2-methoxyphenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S2/c1-26-14-8-4-3-7-13(14)22-15(25)11-27-18-16-17(20-12-21-18)23-19(28-16)24-9-5-2-6-10-24/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,22,25)
• InChI Key: WHHSCKDECHTWEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCCCC4
• Molecular Formula: C19H21N5O2S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1216398-94-5

Description

N-(2-METHOXYPHENYL)-2-{[2-(PIPERIDIN-1-YL)-[1,3]THIAZOLO[4,5-D]PYRIMIDIN-7-YL]SULFANYL}ACETAMIDE is a heterocyclic compound featuring a thiazolo[4,5-d]pyrimidine core. Key structural elements include:

• A sulfanyl (-S-) bridge at position 7, linking the core to an acetamide side chain.
• An N-(2-methoxyphenyl) acetamide moiety, which may influence solubility and bioactivity through hydrogen bonding or π-π stacking.

Structural determination of such compounds often relies on crystallographic tools like SHELXL for refinement and validation .

Biological Activity

N-(2-Methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide is a complex organic compound with potential pharmacological applications. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• Methoxyphenyl group
• Piperidinyl moiety
• Thiazolo-pyrimidine core
• Sulfanyl linkage

Molecular Formula : C19H22N4O2S
Molecular Weight : 378.47 g/mol

N-(2-Methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide exhibits various biological activities primarily through the following mechanisms:

• Inhibition of Enzymes : The compound shows potential as an inhibitor of cyclooxygenase enzymes (COX-I and COX-II), which are crucial in the inflammatory response.
• Antiproliferative Effects : Research indicates that it may inhibit cell proliferation in certain cancer cell lines, suggesting a role in cancer therapy.
• Neurotransmitter Modulation : The piperidine component may influence neurotransmitter systems, potentially affecting mood and cognition.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
COX Inhibition	IC50 values indicate moderate inhibition
Anticancer Activity	Significant reduction in cell viability
Neurotransmitter Effects	Potential modulation of serotonin receptors

Case Study 1: COX Inhibition

A study examined the inhibitory effects of various thiazolo-pyrimidine derivatives on COX enzymes. The compound demonstrated moderate selectivity for COX-II over COX-I, with IC50 values ranging from 0.52 to 22.25 μM across different analogs. This suggests potential for anti-inflammatory applications with reduced gastrointestinal side effects compared to traditional NSAIDs like Celecoxib .

Case Study 2: Anticancer Properties

In vitro studies on human cancer cell lines revealed that N-(2-Methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide significantly inhibited cell proliferation. The mechanism was linked to apoptosis induction via modulation of apoptotic pathways involving Bcl-2 family proteins .

Scientific Research Applications

Structural Characteristics

The compound can be represented by the following chemical structure:

• Molecular Formula : C15H22N4O2S
• Molecular Weight : 318.43 g/mol
• IUPAC Name : N-(2-methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

Anticancer Properties

Recent studies have indicated that compounds similar to N-(2-methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide exhibit promising anticancer activities. For instance, derivatives containing thiazole and pyrimidine rings have been evaluated for their efficacy against various cancer cell lines. The National Cancer Institute (NCI) has conducted screenings that suggest these compounds can inhibit cell growth effectively.

Compound	Cell Line Tested	GI50 (µM)	TGI (µM)
Example A	A549 (Lung)	15.72	50.68
Example B	MCF7 (Breast)	10.50	40.00

These findings highlight the importance of structural modifications in enhancing anticancer activity.

CNS Disorders

Another area of application for this compound is in treating central nervous system (CNS) disorders. Research indicates that compounds with similar piperidine and thiazole structures can modulate neurotransmitter systems, potentially offering therapeutic benefits for conditions like anxiety and depression. The ability of these compounds to cross the blood-brain barrier enhances their appeal as candidates for CNS-targeted therapies.

Case Studies

Several case studies have documented the synthesis and biological evaluation of related compounds:

• Case Study 1 : A study focused on synthesizing thiazole-pyrimidine hybrids reported promising results against pancreatic cancer cell lines.
  • Findings : These hybrids exhibited significant cytotoxicity with IC50 values below 20 µM.
• Case Study 2 : Investigations into the neuroprotective effects of similar compounds revealed their potential to reduce oxidative stress markers in neuronal cells.
  • Findings : Compounds demonstrated a reduction in apoptosis rates by approximately 30% in treated groups compared to controls.

Comparison with Similar Compounds

Physicochemical Properties

• Molecular Weight: The target compound’s larger core (thiazolopyrimidine vs.
• Hydrogen Bonding: The 2-methoxyphenyl group provides a hydrogen-bond acceptor (methoxy oxygen), absent in ’s amino-thiazole derivatives.

Role of Crystallographic Validation

Accurate structural comparison relies on validated crystallographic data. Tools like SHELXL enable precise refinement of bond lengths and angles, critical for confirming sulfanyl linkages and substituent orientations . For example:

• SHELXL’s integration with SHELXPRO facilitates macromolecular applications, though its primary use remains in small-molecule refinement .
• Structure validation protocols (e.g., PLATON) ensure geometric accuracy, reducing errors in comparative analyses .